(2-Chloro-4-methoxyphenyl)acetyl chloride

• Molecular Formula: C9H8Cl2O2
• Molecular Weight: 219.06 g/mol
• IUPAC Name: 2-(2-chloro-4-methoxyphenyl)acetyl chloride
• InChI: InChI=1S/C9H8Cl2O2/c1-13-7-3-2-6(4-9(11)12)8(10)5-7/h2-3,5H,4H2,1H3
• InChI Key: HTRXHKAEZQAVDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CC(=O)Cl)Cl

Description

(2-Chloro-4-methoxyphenyl)acetyl chloride is a useful research compound. Its molecular formula is C9H8Cl2O2 and its molecular weight is 219.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

160 g of 2-chloro-4-methoxyphenylacetic acid are suspended in 210 ml of toluene, and the suspension is stirred together with 96 ml of thionyl chloride at 80° C. until the evolution of gas has ceased. The volatile components are stripped off, and the residue is distilled. 90 g of an orange oil are obtained (thin-film evaporator 170° C., 0.08 mbar).